Cas no 139742-78-2 (1H-Imidazole-4-carboxaldehyde, 5-bromo-2-butyl-)

• Product Name: 1H-Imidazole-4-carboxaldehyde, 5-bromo-2-butyl-
• CAS No: 139742-78-2
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 1280861
• PubChem ID: 10014101
• Update Time: 2025-04-20

1H-Imidazole-4-carboxaldehyde, 5-bromo-2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 5-bromo-2-butyl-
• 5-bromo-2-butyl-1H-imidazole-4-carbaldehyde
• 1H-Imidazole-4-carboxaldehyde,5-bromo-2-butyl
• 2-n-butyl-4-bromoimidazole-5-carboxaldehyde
• 4(5)-bromo-2-butyl-1H-imidazole-5(4)-carboxaldehyde
• 5-bromo-2-butyl-3H-imidazole-4-carbaldehyde
• SCHEMBL9123535
• SCHEMBL1257638
• 5-bromo-2-butyl-1H-imidazole-4-carboxaldehyde
• 139742-78-2
• 5-Bromo-2-butyl-3 H-imidazole-4-carbaldehyde
• DTXSID10434195
• WMAQGSKZDVUZAV-UHFFFAOYSA-N

• Inchi： 1S/C8H11BrN2O/c1-2-3-4-7-10-6(5-12)8(9)11-7/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： WMAQGSKZDVUZAV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)N=C(CCCC)N1

Computed Properties

• Exact Mass: 230.00500
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 2.32730